4-chloro-N-(2-furylmethyl)-5-sulfamoylanthranilic acid

• CAS No.: 106391-48-4
• Product Name: 4-chloro-N-(2-furylmethyl)-5-sulfamoylanthranilic acid
• Molecular Formula: C12H10ClN2O5S; C12H11ClN2O5S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 4-chloro-2-(furan-2-ylmethylamino)-5-sulfamoylbenzoic acid;furan-2-ylmethanamine
• Standard InChI: InChI=1S/C12H11ClN2O5S.C5H7NO/c13-9-5-10(15-6-7-2-1-3-20-7)8(12(16)17)4-11(9)21(14,18)19;6-4-5-2-1-3-7-5/h1-5,15H,6H2,(H,16,17)(H2,14,18,19);1-3H,4,6H2
• Standard InChIKey: ZZUFCTLCJUWOSV-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)CN.C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)O)S(=O)(=O)N)Cl
• Canonical SMILES: C1=COC(=C1)CN.C1=COC(=C1)CNC2=CC(=C(C=C2C(=O)O)S(=O)(=O)N)Cl
• Colorform: Crystals from aqueous ethanol; White to off-white crystalline powder; Fine, white to slightly yellow, crystalline powde
• Melting Point: 403 °F (decomposes) (NTP, 1992); 220; 206 °C; 295°C
• Physical Description: Furosemide is an odorless white to slightly yellow crystalline powder. A diuretic drug. Almost tasteless. (NTP, 1992); Solid
• Description: Furosemide is a sulfamoylanthranilic acid derivative, also known as frusemide, and potent loop diuretic. Furosemide is widely used to treat hypertension and edema. This agent is highly bound to albumin and is largely excreted unchanged in the urine.; Furosemide, also known as frusemide or lasix, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Furosemide is a drug which is used for the treatment of edema associated with congestive heart failure, cirrhosis of the liver, and renal disease, including the nephrotic syndrome. also for the treatment of hypertension alone or in combination with other antihypertensive agents. Furosemide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Furosemide has been found in human kidney tissue. Furosemide can be converted into furosemide through its interaction with the enzyme solute carrier family 22 member 6. In humans, furosemide is involved in the furosemide action pathway.; Furosemide is an odorless white to slightly yellow crystalline powder. A diuretic drug. Almost tasteless. (NTP, 1992)
• Related CAS: 41733-55-5 (mono-hydrochloride salt)
• Shelf Life: Stable under recommended storage conditions.; Commercially available 40-mg furosemide tablets have an expiration date of 5 years and the commercially available injection has an expiration date 42 months following the date of manufacture. The 20-mg tablets do not have a specific expiration dating period.
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); 73.1 mg/L (at 30 °C); 2.21e-04 M; In water, 73.1 mg/L at 30 °C; Slightly soluble in water; Slightly soluble in chloroform, ether. Soluble in acetone, methanol, DMF, aqueous solutions above pH 8.0. Less soluble in ethanol.; Soluble in methanol, acetone, dilute NaOH; Freely soluble in alkali hydroxide; 0.0731 mg/mL at 30 °C; >49.6 [ug/mL]
• Synonyms: Errolon; Frusemid; Frusemide; Furanthril; Furantral; Furosemide; Furosemide Monohydrochloride; Furosemide Monosodium Salt; Fursemide; Fusid; Lasix
• Vapor Pressure: 3.1X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 129315
• Last Modified: Nov 11 2021